2-(2,4-Dimethylthiazol-5-yl)-1-(4-(2-fluorophenyl)piperazin-1-yl)ethanone

• IUPAC Name: 2-(2,4-dimethyl-1,3-thiazol-5-yl)-1-[4-(2-fluorophenyl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C17H20FN3OS/c1-12-16(23-13(2)19-12)11-17(22)21-9-7-20(8-10-21)15-6-4-3-5-14(15)18/h3-6H,7-11H2,1-2H3
• InChI Key: AYXPLNNWQFKWPX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C)CC(=O)N2CCN(CC2)C3=CC=CC=C3F
• Molecular Formula: C17H20FN3OS
• Molecular Weight: 333.4 g/mol

Description

2-(2,4-Dimethylthiazol-5-yl)-1-(4-(2-fluorophenyl)piperazin-1-yl)ethanone, also known as MTT, is a yellow-colored compound that is widely used in scientific research. It is a popular reagent that is used to measure the viability of cells in vitro. MTT is a highly sensitive and reliable tool that is used to determine the efficacy of various drugs and compounds on cell growth and proliferation.

Scientific Research Applications

Synthesis and Characterization

• Novel Synthesis Methods : Research has been conducted on novel synthesis methods for derivatives similar to this compound, emphasizing the importance of efficient and practical synthesis techniques in chemical research (Rajkumar, Kamaraj, & Krishnasamy, 2014).

• Structural Analysis : Studies involving the structural characterization and analysis of similar compounds using various spectroscopic techniques have been conducted, highlighting the relevance of thorough chemical characterization in drug development (Govindhan et al., 2017).

Biological Evaluation

• Antimicrobial Activity : Several studies have evaluated the antimicrobial properties of compounds similar to this one. These findings indicate potential applications in the development of new antimicrobial agents (Gan et al., 2010).

• Cytotoxic Effects : Research has also focused on the cytotoxic effects of related compounds, suggesting potential applications in cancer therapy. For instance, some derivatives have been evaluated against various cancer cell lines, providing insights into their therapeutic potential (Alagöz et al., 2021).

Potential Pharmaceutical Applications

• Drug Development : The insights gained from these studies contribute to the broader field of drug development, particularly in designing new compounds with specific biological activities (Díaz et al., 2020).

• Antibacterial and Antifungal Agents : The synthesis of derivatives exhibiting antibacterial and antifungal activities suggests potential applications in developing new treatments for bacterial and fungal infections (Gurunani et al., 2022).